Cas no 153877-63-5 (Ethanol,2-[[2-(ethylmethylamino)ethyl]amino]-)

Ethanol,2-[[2-(ethylmethylamino)ethyl]amino]- structure
153877-63-5 structure
Product Name:Ethanol,2-[[2-(ethylmethylamino)ethyl]amino]-
CAS No:153877-63-5
MF:C7H18N2O
MW:146.230621814728
CID:106377
PubChem ID:45088130
Update Time:2025-04-18

Ethanol,2-[[2-(ethylmethylamino)ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-[[2-(ethylmethylamino)ethyl]amino]-
    • Ethanol, 2-[[2-(ethylmethylamino)ethyl]amino]- (9CI)
    • SCHEMBL13752280
    • AKOS011928881
    • 2-((2-(Ethyl(methyl)amino)ethyl)amino)ethanol
    • 153877-63-5
    • Inchi: 1S/C7H18N2O/c1-3-9(2)6-4-8-5-7-10/h8,10H,3-7H2,1-2H3
    • InChI Key: NEPFBRGRTCBFPO-UHFFFAOYSA-N
    • SMILES: OCCNCCN(C)CC

Computed Properties

  • Exact Mass: 146.14204
  • Monoisotopic Mass: 146.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 68.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5A^2
  • XLogP3: -0.5

Experimental Properties

  • PSA: 35.5
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